Cas no 97781-16-3 (Aspirin-d)

Aspirin-d (deuterated aspirin) is a stable isotope-labeled analog of acetylsalicylic acid, where hydrogen atoms are replaced with deuterium. It serves as an internal standard in mass spectrometry and NMR studies, ensuring precise quantification and metabolic tracing in pharmacokinetic research. Its high isotopic purity and chemical stability enhance reproducibility in analytical applications.
Aspirin-d structure
Aspirin-d structure
Product Name:Aspirin-d
CAS No:97781-16-3
MF:C9H8O4
MW:184.182069778442
CID:801356
PubChem ID:46780045
Update Time:2025-06-17

Aspirin-d Chemical and Physical Properties

Names and Identifiers

    • Benzoic-2,3,4,5-d4acid, 6-(acetyloxy)- (9CI)
    • Acetylsalicylic Acid-d4
    • 2-Acetoxybenzoic-3,4,5,6-d4 Acid
    • ACETYLSALICYLIC ACID-3,4,5,6-D4
    • Acylpyrin-d4
    • Angettes-d4
    • Aspirin-d4
    • Aspro-d4
    • D4-ACETYLSALICYLIC ACID
    • Aspirin-d
    • 97781-16-3
    • HY-14654S1
    • DTXSID80675533
    • Benzoic-2,3,4,5-d4 acid, 6-(acetyloxy)-
    • 2-(Acetyloxy)(~2~H_4_)benzoic acid
    • 2-acetyloxy-3,4,5,6-tetradeuteriobenzoic acid
    • AB25828
    • MS-22984
    • F90406
    • 2-(acetyloxy)(?H?)benzoic acid
    • CS-0227308
    • SCHEMBL15067423
    • Inchi: 1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)/i2D,3D,4D,5D
    • InChI Key: BSYNRYMUTXBXSQ-QFFDRWTDSA-N
    • SMILES: C(C1C([2H])=C([2H])C([2H])=C([2H])C=1OC(=O)C)(=O)O

Computed Properties

  • Exact Mass: 184.06700
  • Monoisotopic Mass: 184.06736572g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 131-1330C
  • Boiling Point: 321.4±25.0 °C at 760 mmHg
  • Flash Point: 131.2±16.7 °C
  • Refractive Index: 1.551
  • PSA: 63.60000
  • LogP: 1.31010
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Aspirin-d Pricemore >>

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MedChemExpress
HY-14654S1-1mg
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97781-16-3 98.08%
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MedChemExpress
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Aspirin-d Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium acetate ;  rt; 1 h, rt
Reference
Efficient continuous-flow H-D exchange reaction of aromatic nuclei in D2O/2-PrOH mixed solvent in a catalyst cartridge packed with platinum on carbon beads
Park, Kwihwan; et al, Bulletin of the Chemical Society of Japan, 2021, 94(2), 600-605

Production Method 2

Reaction Conditions
1.1 Reagents: Water-d2 ,  Aluminum nickel alloy ,  Sodium hydroxide-d Solvents: Water-d2
1.2 Reagents: Hydrochloric acid Solvents: Water ,  Water-d2
1.3 Reagents: Sulfuric acid Solvents: Acetic anhydride
Reference
Preparation and analysis of deuterium-labeled aspirin: application to pharmacokinetic studies
Pedersen, Anders Kirstein; et al, Journal of Pharmaceutical Sciences, 1985, 74(2), 188-92

Production Method 3

Reaction Conditions
1.1 Catalysts: Platinum Solvents: Isopropanol ,  Water-d2 ;  120 °C
2.1 Reagents: Sodium acetate ;  rt; 1 h, rt
1.1 Catalysts: Platinum Solvents: Isopropanol ,  Water-d2 ;  100 °C
2.1 Reagents: Sodium acetate ;  rt; 1 h, rt
Reference
Efficient continuous-flow H-D exchange reaction of aromatic nuclei in D2O/2-PrOH mixed solvent in a catalyst cartridge packed with platinum on carbon beadsEfficient continuous-flow H-D exchange reaction of aromatic nuclei in D2O/2-PrOH mixed solvent in a catalyst cartridge packed with platinum on carbon beads
Park, Kwihwan; et al Park, Kwihwan; et al, Bulletin of the Chemical Society of Japan, 2021, 94(2), 600-605

Aspirin-d Raw materials

Aspirin-d Preparation Products

Aspirin-d Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:97781-16-3)Aspirin-d
Order Number:A1042498
Stock Status:in Stock
Quantity:1mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:13
Price ($):182.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:97781-16-3)Aspirin-d
A1042498
Purity:99%
Quantity:1mg
Price ($):182.0
Email